4-bromo-N,N-bis(2-hydroxyethyl)benzenesulfonamide

• Molecular Formula: C10H14BrNO4S
• Molecular Weight: 324.19 g/mol
• IUPAC Name: 4-bromo-N,N-bis(2-hydroxyethyl)benzenesulfonamide
• InChI: InChI=1S/C10H14BrNO4S/c11-9-1-3-10(4-2-9)17(15,16)12(5-7-13)6-8-14/h1-4,13-14H,5-8H2
• InChI Key: AEMXGMOFDSBCKX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1S(=O)(=O)N(CCO)CCO)Br

Description

4-bromo-N,N-bis(2-hydroxyethyl)benzenesulfonamide, also known as BBHS, is a sulfonamide-based compound that has been widely used in scientific research for its various applications. It is a white crystalline solid that is soluble in water and has a molecular weight of 372.3 g/mol. BBHS has been extensively studied for its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

4-bromo-N,N-bis(2-hydroxyethyl)benzenesulfonamide works by reacting with the amino groups of lysine residues in proteins, forming stable covalent bonds. This reaction can be used to selectively label and crosslink proteins, allowing for the study of protein structure and function.
Biochemical and Physiological Effects:
4-bromo-N,N-bis(2-hydroxyethyl)benzenesulfonamide has been shown to have minimal effects on protein function and stability, making it a useful tool for studying protein-protein interactions. It has also been shown to be non-toxic to cells and has low immunogenicity, making it a safe and effective reagent for use in biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N,N-bis(2-hydroxyethyl)benzenesulfonamide in lab experiments is its high selectivity for lysine residues in proteins, allowing for the specific labeling and crosslinking of target proteins. However, its use is limited by its relatively low reactivity and the need for high concentrations to achieve efficient labeling.

Future Directions

Future research on 4-bromo-N,N-bis(2-hydroxyethyl)benzenesulfonamide could focus on the development of more efficient labeling and crosslinking methods, as well as the exploration of its potential as a drug targeting agent. Additionally, further studies on its mechanism of action and physiological effects could provide new insights into protein function and disease mechanisms.

Synthesis Methods

4-bromo-N,N-bis(2-hydroxyethyl)benzenesulfonamide can be synthesized through a multistep process involving the reaction of 4-bromoaniline with chlorosulfonic acid to form 4-bromo-N-sulfonylaniline. This intermediate is then reacted with ethylene oxide to form 4-bromo-N-(2-hydroxyethyl)sulfonylaniline, which is further reacted with ethylene oxide to form 4-bromo-N,N-bis(2-hydroxyethyl)benzenesulfonamide.

Scientific Research Applications

4-bromo-N,N-bis(2-hydroxyethyl)benzenesulfonamide has been used in a variety of scientific research applications, including as a protein labeling reagent, a crosslinking agent, and a fluorescent probe. It has also been used in the development of new drugs and as a tool for studying protein-protein interactions.